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Torachrysone Tetraglucoside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Torachrysone tetraglucoside is a phenolic glycoside first isolated from the seeds of the
leguminous plant Cassia tora.[1][2][3] This document provides a comprehensive overview of its
known physical and chemical properties, drawing from the primary scientific literature. It
includes a summary of its basic characteristics and outlines the methodologies for its isolation
and characterization. This guide is intended to serve as a foundational resource for researchers
investigating the potential applications of Torachrysone tetraglucoside in drug discovery and
development.

Chemical and Physical Properties

Torachrysone tetraglucoside is a complex natural product belonging to the naphthalene
glycoside class.[2] Its structure consists of a torachrysone aglycone linked to a tetraglucoside
chain. The comprehensive characterization of this compound was first reported by Hatano et al.
in 1999.[2]

Tabulated Physical and Chemical Data

The following table summarizes the available quantitative data for Torachrysone
tetraglucoside and its aglycone, Torachrysone. Data for related compounds are provided for
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comparative purposes.

Torachrysone
Torachrysone Torachrysone Torachrysone
Property . 8-B- . .
Tetraglucoside (Aglycone) L. Triglucoside
gentiobioside
Molecular
C3sH54024[4] C14H1404 C26H34014[5] C32H44010
Formula
Molecular Weight  894.82 g/mol [4] 246.26 g/mol 570.5 g/mol [5] 732.68 g/mol [6]
CAS Number 245724-10-1[4] 22649-04-3 245724-09-8[5] 1002727-58-3[6]
Yellow,
Appearance amorphous - Solid[5] -
powder
_ _ 249-251 °C
Melting Point Not Reported Not Reported 221 °CJ[5]
(Methanol)[6]
) ] [a]D: -68° (c =
Optical Rotation - - -
1.0, MeOH)
Soluble in
Methanol, .
o Soluble in
DMSO, Pyridine, o
. DMSO, Pyridine,
Solubility Ethanol.[7] - -
) Methanol,
Slightly soluble
Ethanol.[7]

or insoluble (< 1

mg/ml).

Spectral Data

Detailed spectral data is crucial for the unambiguous identification of Torachrysone

tetraglucoside. The primary literature (Hatano et al., 1999) provides the following key spectral

information.

o UV-Vis Spectroscopy: The UV spectrum, recorded in methanol, shows absorption maxima

(Amax) at 228, 278, and 342 nm.
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e Mass Spectrometry (MS): Fast Atom Bombardment Mass Spectrometry (FAB-MS) shows a
negative-ion peak at m/z 893 [M-H]~.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H-NMR (in CDsOD): The proton NMR spectrum displays characteristic signals for the
torachrysone aglycone and the four glucose units. Key signals include aromatic protons, a
methoxy group, and an acetyl group of the aglycone, along with anomeric protons of the

sugar moieties.

o BC-NMR (in CDs0D): The carbon NMR spectrum confirms the presence of 38 carbons,
corresponding to the molecular formula. Signals are assigned to the torachrysone core
and the four glucose residues.

Experimental Protocols

The following sections detail the experimental methodologies for the isolation, characterization,
and biological evaluation of Torachrysone tetraglucoside, based on the foundational work by
Hatano et al. (1999).

Isolation and Purification of Torachrysone
Tetraglucoside

The isolation of Torachrysone tetraglucoside from the seeds of Cassia tora involves a multi-
step extraction and chromatographic process.

Workflow for Isolation:
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Fig. 1: Isolation workflow for Torachrysone tetraglucoside.
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Extraction: The dried seeds of Cassia tora are ground and extracted with methanol. The
resulting extract is concentrated under reduced pressure.

Solvent Partitioning: The concentrated extract is partitioned between n-hexane, ethyl
acetate, and water. The aqueous layer, containing the polar glycosides, is retained.

Column Chromatography:

o The aqueous layer is subjected to column chromatography on a Diaion HP-20 resin,
eluting with a gradient of water and methanol.

o Fractions containing the target compound are further purified by Sephadex LH-20 column
chromatography.

High-Performance Liquid Chromatography (HPLC): Final purification is achieved by
preparative reverse-phase HPLC to yield pure Torachrysone tetraglucoside.

Structure Elucidation

The structure of Torachrysone tetraglucoside was elucidated using a combination of
spectroscopic techniques and chemical methods.

Acid Hydrolysis: Acid hydrolysis of Torachrysone tetraglucoside yields the aglycone,
torachrysone, and D-glucose, which can be identified by chromatographic comparison with
authentic samples. This confirms the nature of the sugar units.

Spectroscopic Analysis: The complete structure, including the linkages of the tetraglucoside
chain, is determined by detailed analysis of tH-NMR, 3C-NMR, and FAB-MS data.

Antibacterial Activity Assay

The antibacterial activity of Torachrysone tetraglucoside and related compounds has been
evaluated against several bacterial strains, including methicillin-resistant Staphylococcus
aureus (MRSA).

e Method: A standard broth microdilution method is used to determine the Minimum Inhibitory
Concentration (MIC).
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e Procedure: The test compound is serially diluted in a suitable broth medium in a 96-well
microplate. Each well is inoculated with a standardized bacterial suspension. The plates are
incubated, and the MIC is determined as the lowest concentration of the compound that
completely inhibits visible bacterial growth.

Biological Activity and Signaling Pathways

The primary reported biological activity of Torachrysone tetraglucoside is its antibacterial
effect against methicillin-resistant Staphylococcus aureus.[2] While the specific signaling
pathways affected by the tetraglucoside have not been elucidated, research on the related
compound, Torachrysone-8-O-§3-d-glucoside, provides insights into potential mechanisms of
action for this class of compounds.

Torachrysone-8-O-B-d-glucoside has been shown to exhibit anti-inflammatory effects by
inhibiting aldose reductase.[8] This enzyme is involved in the metabolism of lipid peroxidation
products. The proposed mechanism involves the upregulation of antioxidant factors
downstream of NRF2.[8]

Hypothesized Signaling Pathway Involvement:
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Fig. 2: Potential signaling pathway modulation by Torachrysone glycosides.
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Further research is required to determine if Torachrysone tetraglucoside shares this or other
mechanisms of action and to fully characterize its biological activity profile and impact on
cellular signaling pathways.

Conclusion

Torachrysone tetraglucoside is a structurally complex natural product with documented
antibacterial properties. This guide provides a summary of its known physical and chemical
characteristics and the experimental procedures for its study. The limited data on its broader
biological activities and mechanism of action highlight opportunities for future research. A
deeper understanding of its pharmacological profile could position Torachrysone
tetraglucoside as a lead compound for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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